Cas no 331445-27-3 (2-([2-(4-dimethylamino-phenyl)-benzooxazol-5-yl-imino]-methyl)-4-nitro-phenol)

• Product Name: 2-([2-(4-dimethylamino-phenyl)-benzooxazol-5-yl-imino]-methyl)-4-nitro-phenol
• CAS No: 331445-27-3
• MDL: MFCD00753662
• CID: 4646430
• Update Time: 2025-11-06

2-([2-(4-dimethylamino-phenyl)-benzooxazol-5-yl-imino]-methyl)-4-nitro-phenol Chemical and Physical Properties

Names and Identifiers

• 2-([2-(4-dimethylamino-phenyl)-benzooxazol-5-yl-imino]-methyl)-4-nitro-phenol

• MDL： MFCD00753662
• Inchi： InChI=1S/C22H18N4O4/c1-25(2)17-6-3-14(4-7-17)22-24-19-12-16(5-10-21(19)30-22)23-13-15-11-18(26(28)29)8-9-20(15)27/h3-13,27H,1-2H3/b23-13+
• InChI Key： QUISVBWHVNEDPJ-YDZHTSKRSA-N
• SMILES： CN(C)C1=CC=C(C=C1)C2=NC3=C(C=CC(=C3)/N=C/C4=CC(=CC=C4O)[N+](=O)[O-])O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5

Additional information on 2-([2-(4-dimethylamino-phenyl)-benzooxazol-5-yl-imino]-methyl)-4-nitro-phenol

Chemical Profile of 2-([2-(4-dimethylamino-phenyl)-benzooxazol-5-yl-imino]-methyl)-4-nitro-phenol (CAS No. 331445-27-3)

2-([2-(4-dimethylamino-phenyl)-benzooxazol-5-yl-imino]-methyl)-4-nitro-phenol, identified by its CAS number 331445-27-3, is a complex organic compound with a rich structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. The compound features a benzoxazole core appended with an imine functional group, linked to a phenolic moiety through a methylene bridge, and further substituted with a nitro group on the aromatic ring. This unique structural configuration imparts distinct chemical properties and potential biological activities, making it a subject of intense study for its applications in drug discovery and development.

The molecular structure of 2-([2-(4-dimethylamino-phenyl)-benzooxazol-5-yl-imino]-methyl)-4-nitro-phenol can be dissected into several key functional components. The benzoxazole ring, a well-known heterocyclic system, is characterized by its oxygen-containing fused rings, which contribute to its stability and reactivity. The presence of the imine group (-C=N-) at the 5-position of the benzoxazole ring enhances the compound's ability to participate in hydrogen bonding interactions, a critical feature for molecular recognition processes. Additionally, the 4-dimethylamino substituent on the phenyl ring introduces basicity and electronic richness, influencing the compound's overall pharmacokinetic profile.

The phenolic moiety at the terminal position of the molecule provides another layer of complexity, offering both hydrophilic and aromatic characteristics. The nitro group on the adjacent phenyl ring further modulates the electronic properties of the system, potentially affecting its solubility, metabolic stability, and interaction with biological targets. This combination of structural elements suggests that 2-([2-(4-dimethylamino-phenyl)-benzooxazol-5-yl-imino]-methyl)-4-nitro-phenol may exhibit multifaceted biological activities, ranging from enzyme inhibition to receptor binding.

In recent years, there has been growing interest in benzoxazole derivatives due to their demonstrated efficacy in various therapeutic areas. The benzoxazole scaffold is widely recognized for its role in antimicrobial, anti-inflammatory, anticancer, and antiviral applications. For instance, studies have highlighted the potential of benzoxazole-based compounds in targeting viral proteases and polymerases, which are crucial for viral replication. The imine functionality in 2-([2-(4-dimethylamino-phenyl)-benzooxazol-5-yl-imino]-methyl)-4-nitro-phenol may also contribute to its ability to interact with biomolecules through covalent or non-covalent binding mechanisms.

The nitro group is another pharmacophore that has been extensively explored in medicinal chemistry. Nitroaromatic compounds are known for their bioactivity in treating neurological disorders, inflammation, and cancer. The electron-withdrawing nature of the nitro group can influence the compound's reactivity and binding affinity to biological targets. Moreover, nitration and reduction processes can be exploited to generate active metabolites or prodrugs, expanding the therapeutic potential of 2-([2-(4-dimethylamino-phenyl)-benzooxazol-5-yl-imino]-methyl)-4-nitro-phenol.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with high accuracy. Molecular docking studies have been particularly useful in evaluating how 2-([2-(4-dimethylamino-phenyl)-benzooxazol-5-yl-imino]-methyl)-4-nitro-phenol interacts with target proteins such as kinases, transcription factors, and enzymes involved in metabolic pathways. These virtual screening approaches have identified promising candidates for further experimental validation.

In vitro studies have begun to unravel the pharmacological profile of 2-([2-(4-dimethylamino-phenyl)-benzooxazol-5-yl-imino]-methyl)-4-nitro-phenol. Initial experiments suggest that the compound exhibits moderate activity against certain cancer cell lines by inhibiting key signaling pathways involved in cell proliferation and survival. The presence of both basic and acidic functional groups allows for versatile interactions with cellular components, potentially leading to multiple modes of action.

The synthesis of 2-([2-(4-dimethylamino-ph enyl)-benzooxazol -5 -y l -imino ] -me th yl ) - 4 -n i tro - p h e n o l presents unique challenges due to its intricate structure. Multi-step synthetic routes involving condensation reactions between appropriately substituted precursors are typically employed to construct the benzoxazole core followed by functionalization at various positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

Quality control and analytical characterization are essential aspects of ensuring the purity and consistency of CAS No 331445 - 27 - 3. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are routinely used to confirm structural integrity and assess impurity profiles.

The potential applications of CAS No 331445 - 27 - 3 extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. For example, derivatives of benzoxazole have shown promise as herbicides due to their ability to disrupt plant growth regulators. Additionally, novel materials based on these structures may exhibit desirable optical or electronic properties for technological applications.

Future research directions may focus on optimizing the synthesis of CAS No 331445 - 27 - 3 for large-scale production while exploring novel derivatives with enhanced bioactivity or improved pharmacokinetic properties. Combination therapies involving this compound alongside other therapeutic agents could also be investigated to achieve synergistic effects in treating complex diseases.

In conclusion,CAS No 33144 5 -27 -3, corresponding to 2-[ ( [ 2 -( 4 -dim eth yl am i no - ph en y l ) - b en z ox az ol -5 - y l i min o ] - m e t h y l ) ] - 44 n i tro p hen ol, represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a valuable scaffold for developing new drugs targeting various diseases. As scientific understanding advances，the full therapeutic promise of this molecule is expected to unfold through continued exploration。